Cas no 129178-63-8 (D-glycero-D-galacto-Non-2-enonicacid,5-(acetylamino)-2,6-anhydro-9-[(4-azido-2-hydroxybenzoyl)amino]-3,5,9-trideoxy-)

D-glycero-D-galacto-Non-2-enonicacid,5-(acetylamino)-2,6-anhydro-9-[(4-azido-2-hydroxybenzoyl)amino]-3,5,9-trideoxy- structure
129178-63-8 structure
Product Name:D-glycero-D-galacto-Non-2-enonicacid,5-(acetylamino)-2,6-anhydro-9-[(4-azido-2-hydroxybenzoyl)amino]-3,5,9-trideoxy-
CAS No:129178-63-8
MF:C18H21N5O9
MW:451.387444257736
CID:144270
PubChem ID:3081758
Update Time:2025-04-19

D-glycero-D-galacto-Non-2-enonicacid,5-(acetylamino)-2,6-anhydro-9-[(4-azido-2-hydroxybenzoyl)amino]-3,5,9-trideoxy- Chemical and Physical Properties

Names and Identifiers

    • D-glycero-D-galacto-Non-2-enonicacid,5-(acetylamino)-2,6-anhydro-9-[(4-azido-2-hydroxybenzoyl)amino]-3,5,9-trideoxy-
    • (2R,3R,4S)-3-acetamido-2-[(1R,2R)-3-[(4-azido-2-hydroxybenzoyl)amino]-1,2-dihydroxypropyl]-4-hydroxy-3,4-dihydro-2H-pyran-6-carboxylic acid
    • 5-N-acetyl-9-(4-azidosalicoylamido)-2-deoxy-2,3-didehydroneuraminic acid
    • 5-(Acetylamino)-2,6-anhydro-9-((4-azido-2-hydroxybenzoyl)amino)-2,5,9-trideoxy-D-glycero-D-galacto-non-2-enonic acid
    • 5-Acetamido-2,6-anhydro-9-(4'-azido-2'-hydroxybenzamido)-3,5,9-trideoxygalacto-nonuloso-2-enonic acid
    • Asa-neu5Ac2en
    • D-glycero-D-galacto-Non-1-enonic acid, 5-(acetylamino)-2,6-anhydro-9-((4-ozido-2-hydroxybenzoyl)amino)-3,5,9-trideoxy-
    • Neuac2en
    • 129178-63-8
    • DTXSID40156090
    • Inchi: 1S/C18H21N5O9/c1-7(24)21-14-11(26)5-13(18(30)31)32-16(14)15(28)12(27)6-20-17(29)9-3-2-8(22-23-19)4-10(9)25/h2-5,11-12,14-16,25-28H,6H2,1H3,(H,20,29)(H,21,24)(H,30,31)/t11-,12+,14+,15+,16+/m0/s1
    • InChI Key: MHIKLXCRRQQUIN-OVJXPFRRSA-N
    • SMILES: O1C(C(=O)O)=C[C@@H]([C@H]([C@@H]1[C@@H]([C@@H](CNC(C1C=CC(=CC=1O)N=[N+]=[N-])=O)O)O)NC(C)=O)O

Computed Properties

  • Exact Mass: 451.13403
  • Monoisotopic Mass: 451.134
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 8
  • Complexity: 800
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 200Ų

Experimental Properties

  • PSA: 234.41
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